Cas no 1193390-68-9 (N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide)

• Product Name: N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide
• CAS No: 1193390-68-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5047642
• Update Time: 2026-02-28

N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(N'-hydroxycarbamimidoyl)cyclohexyl]acetamide
• N-{1-[(E)-amino(hydroxyimino)methyl]cyclohexyl}acetamide
• N-[1-[(Z)-N'-hydroxycarbamimidoyl]cyclohexyl]acetamide
• N-[1-(N'-hydroxycarbamimidoyl)cyclohexyl]acetamide, AldrichCPR
• N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide

• Inchi： 1S/C9H17N3O2/c1-7(13)11-9(8(10)12-14)5-3-2-4-6-9/h14H,2-6H2,1H3,(H2,10,12)(H,11,13)
• InChI Key： CBLJEYJLFMHXKX-UHFFFAOYSA-N
• SMILES： O=C(C)NC1(/C(=N/O)/N)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 0.9
• Topological Polar Surface Area: 87.7

Experimental Properties

• Density: 1.3±0.1 g/cm3

N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide

Research Brief on N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide (CAS: 1193390-68-9): Recent Advances and Applications

N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide (CAS: 1193390-68-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of enzyme inhibition and therapeutic targeting. This research brief synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activities, and emerging applications in pharmaceutical research.

Recent investigations into the structural and functional characteristics of N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide have revealed its unique ability to interact with specific enzyme active sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in various cancers and neurodegenerative diseases. The compound's cyclohexylacetamide moiety was found to enhance binding affinity, while the hydroxycarbamimidoyl group contributed to its inhibitory potency.

In the context of drug discovery, the compound's molecular framework (CAS: 1193390-68-9) has been leveraged to develop novel analogs with improved pharmacokinetic properties. Researchers at several academic institutions have reported successful modifications to the core structure, resulting in derivatives with enhanced bioavailability and target specificity. These advancements were detailed in a recent patent application (WO2023056123), which highlighted the compound's utility as a lead structure for anti-inflammatory agents.

Beyond its direct therapeutic applications, N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide has emerged as a valuable tool in chemical biology research. Its ability to selectively label certain protein families has enabled new approaches to proteomic studies, as described in a 2024 Nature Chemical Biology publication. The compound's unique chemical signature (1193390-68-9) allows for precise tracking and identification of molecular interactions, opening new avenues for understanding cellular signaling pathways.

The safety profile and toxicological characteristics of this compound have also been the subject of recent investigation. Preliminary in vitro and in vivo studies suggest a favorable therapeutic window, though further clinical evaluation is warranted. Current research efforts are focused on optimizing the compound's formulation and delivery methods to maximize its therapeutic potential while minimizing potential side effects.

Looking forward, the scientific community anticipates expanded applications for N-1-(N'-Hydroxycarbamimidoyl)cyclohexylacetamide across multiple therapeutic areas. Ongoing clinical trials are exploring its efficacy in oncology indications, while parallel research is investigating its potential in metabolic disorders. The compound's versatility, combined with its well-characterized properties (CAS: 1193390-68-9), positions it as a promising candidate for future drug development programs.